Cas no 131667-57-7 (tert-butyl 1,2,3,4-tetrahydropyridine-1-carboxylate)

tert-butyl 1,2,3,4-tetrahydropyridine-1-carboxylate structure
131667-57-7 structure
Product Name:tert-butyl 1,2,3,4-tetrahydropyridine-1-carboxylate
CAS No:131667-57-7
MF:C10H17NO2
MW:183.24748301506
MDL:MFCD00798175
CID:64120
PubChem ID:329762954
Update Time:2025-09-23

tert-butyl 1,2,3,4-tetrahydropyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 3,4-dihydropyridine-1(2H)-carboxylate
    • 1-N-Boc-3,4-dihydro-2H-pyridine
    • N-Boc-34-dihydro-2H-pyridine
    • tert-butyl 3,4-dihydro-2H-pyridine-1-carboxylate
    • 1-Boc-3,4-dihydro-2H-pyridine
    • 3,4-dihydro-2H-pyridine-1-carboxylic acid tert-butyl ester
    • N-Boc-2,3-dihydro-2H-pyridine
    • N-Boc-tetrahydropyridine
    • N-tert-butyloxycarbonyl-1,2,3,4-tetrahydropyridine
    • tert-butyl 1,2,3,4-tetrahydro-1-pyridinecarboxylate
    • REF DUPL: 1-N-Boc-3,4-dihydro-2H-pyridine
    • tert-Butyl 3,4-dihydro-1(2H)-pyridinecarboxylate
    • 1(2H)-Pyridinecarboxylic acid, 3,4-dihydro-, 1,1-dimethylethyl ester
    • N-Boc-3,4-dihydro-2H-pyridine
    • N-Boc-3,4-dihydro-2H-pyridine 97%
    • tert-butyl 1,2,3,4-tetrahydropyridine-1-carboxylate
    • 1-Boc-1,2,3,4-tetrahydropyridine
    • N-Boc-3,4-dihydro-2H-pyridine, 97%
    • VIBQTJLMJANION-UHFFFAOYSA-N
    • FT-0687232
    • tert-Butyl3,4-dihydropyridine-1(2H)-carboxylate
    • AKOS015914298
    • SB23189
    • AC-6547
    • SY064270
    • CS-0009353
    • SCHEMBL2600436
    • 131667-57-7
    • DTXSID50440316
    • AS-38533
    • 1-t-boc-5,6-didehydropiperidine
    • MFCD00798175
    • EN300-657173
    • MDL： MFCD00798175
    • Inchi： 1S/C10H17NO2/c1-10(2,3)13-9(12)11-7-5-4-6-8-11/h5,7H,4,6,8H2,1-3H3
    • InChI Key： VIBQTJLMJANION-UHFFFAOYSA-N
    • SMILES： O(C(N1C=CCCC1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 183.12600
  • Monoisotopic Mass: 183.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Color/Form: Colorless to Yellow Liquid
  • Density: 0.988 g/mL at 25 °C
  • Boiling Point: 254 ºC
  • Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
  • Refractive Index: n20/D 1.477
  • PSA: 29.54000
  • LogP: 2.46890

tert-butyl 1,2,3,4-tetrahydropyridine-1-carboxylate Security Information

  • Symbol: GHS06 GHS09
  • Signal Word：Danger
  • Hazard Statement： H301-H400
  • Warning Statement： P273-P301+P310
  • Hazardous Material transportation number：UN 2810 6.1 / PGIII
  • WGK Germany：3
  • Hazard Category Code： 25-50
  • Safety Instruction： 45-61
  • Hazardous Material Identification： T N
  • Storage Condition：2-8 °C

tert-butyl 1,2,3,4-tetrahydropyridine-1-carboxylate Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-butyl 1,2,3,4-tetrahydropyridine-1-carboxylate Pricemore >>

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tert-butyl 1,2,3,4-tetrahydropyridine-1-carboxylate Production Method

Production Method 1

85908-96-9 85908-96-9
131667-57-7 131667-57-7
86953-81-3 86953-81-3
Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 2 h, -78 °C
1.2 Reagents: Potassium sodium tartrate Solvents: Water ;  -78 °C
Reference
Synthesis of functionalised azepanes and piperidines from bicyclic halogenated aminocyclopropane derivatives
Chen, Cheng; et al, Organic & Biomolecular Chemistry, 2017, 15(25), 5364-5372

Production Method 2

24424-99-5 24424-99-5
675-20-7 675-20-7
131667-57-7 131667-57-7
86953-81-3 86953-81-3
Reaction Conditions
1.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: Acetonitrile ;  3 h, 20 °C
2.1 Reagents: Diisobutylaluminum hydride Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 2 h, -78 °C
2.2 Reagents: Potassium sodium tartrate Solvents: Water ;  -78 °C
Reference
Synthesis of functionalised azepanes and piperidines from bicyclic halogenated aminocyclopropane derivatives
Chen, Cheng; et al, Organic & Biomolecular Chemistry, 2017, 15(25), 5364-5372

Production Method 3

171288-01-0 171288-01-0
25015-63-8 25015-63-8
131667-57-7 131667-57-7
865245-32-5 865245-32-5
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ;  2 h, rt → 50 °C
Reference
Preparation and Suzuki-Miyaura Coupling Reactions of Tetrahydropyridine-2-boronic Acid Pinacol Esters
Occhiato, Ernesto G.; et al, Journal of Organic Chemistry, 2005, 70(18), 7324-7330

Production Method 4

85908-96-9 85908-96-9
37595-74-7 37595-74-7
131667-57-7 131667-57-7
865245-32-5 865245-32-5
Reaction Conditions
1.1 Reagents: Potassium bis(trimethylsilyl)amide Solvents: Toluene ,  Tetrahydrofuran ;  rt → -78 °C
1.2 Solvents: Tetrahydrofuran ;  1.5 h, -78 °C
1.3 Solvents: Tetrahydrofuran ;  -78 °C; 1 h, -78 °C; 1 h, -78 °C → rt
2.1 Reagents: Triethylamine Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ;  2 h, rt → 50 °C
Reference
Preparation and Suzuki-Miyaura Coupling Reactions of Tetrahydropyridine-2-boronic Acid Pinacol Esters
Occhiato, Ernesto G.; et al, Journal of Organic Chemistry, 2005, 70(18), 7324-7330

Production Method 5

85908-96-9 85908-96-9
131667-57-7 131667-57-7
86953-81-3 86953-81-3
Reaction Conditions
1.1 Reagents: Zirconocene chloride hydride Solvents: Tetrahydrofuran ;  rt
Reference
Hydrozirconation of four-, five-, six- and seven-membered N-alkoxycarbonyl lactams to lactamols
Piperno, Anna; et al, Tetrahedron Letters, 2011, 52(51), 6880-6882

Production Method 6

85908-96-9 85908-96-9
131667-57-7 131667-57-7
86953-81-3 86953-81-3
Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 2 h, -78 °C
1.2 Reagents: Potassium sodium tartrate Solvents: Water ;  3 h, rt
Reference
Backbone-Modified C2-Symmetrical Chiral Bisphosphine TMS-QuinoxP*: Asymmetric Borylation of Racemic Allyl Electrophiles
Iwamoto, Hiroaki ; et al, Journal of the American Chemical Society, 2021, 143(17), 6413-6422

tert-butyl 1,2,3,4-tetrahydropyridine-1-carboxylate Raw materials

tert-butyl 1,2,3,4-tetrahydropyridine-1-carboxylate Preparation Products

tert-butyl 1,2,3,4-tetrahydropyridine-1-carboxylate Related Literature

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